N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide

• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(2-thiophen-2-yl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C17H16N2O3S2/c1-21-12-5-6-13(14(9-12)22-2)19-16(20)8-11-10-24-17(18-11)15-4-3-7-23-15/h3-7,9-10H,8H2,1-2H3,(H,19,20)
• InChI Key: RNIRXHGXOFGEHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)C3=CC=CS3)OC

Description

N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide is a synthetic acetamide derivative featuring a 2,4-dimethoxyphenyl group attached to the acetamide nitrogen and a 1,3-thiazole ring substituted at position 2 with a thiophen-2-yl moiety. The 2,4-dimethoxyphenyl group is known to enhance bioavailability and metabolic stability in similar compounds, while the thiophene-thiazole core may contribute to π-π stacking interactions in biological systems .

Biological Activity

Chemical Structure and Properties

The molecular formula of N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide is $C_{17}H_{18}N_{2}O_{3}S$, with a molecular weight of approximately 334.4 g/mol. The structure features a dimethoxyphenyl group attached to a thiazole moiety, which is known for its diverse biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiazole derivatives, including those similar to N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide. Research indicates that compounds with similar structures exhibit significant growth inhibition against various cancer cell lines.

Compound	Cell Line	IC50 (µM)
Thiazole Derivative A	MCF7 (breast cancer)	5.48
Thiazole Derivative B	HCT116 (colon cancer)	4.53
Thiazole Derivative C	NUGC (gastric cancer)	25 nM

These findings suggest that the thiazole scaffold may enhance the cytotoxicity of the compound against cancer cells while showing lower toxicity to normal cells .

Antiviral Activity

In addition to anticancer properties, certain thiazole derivatives have demonstrated antiviral activity. For instance, compounds structurally related to N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide have shown efficacy against viral infections by inhibiting viral replication in vitro. The mechanism often involves interference with viral enzymes or host cell pathways critical for viral propagation .

The proposed mechanisms of action for compounds like N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide include:

• Inhibition of Enzymatic Activity : Many thiazole derivatives inhibit key enzymes involved in cell proliferation and viral replication.
• Induction of Apoptosis : These compounds may trigger programmed cell death pathways in cancer cells.
• Modulation of Signaling Pathways : Compounds can interfere with signaling pathways that regulate cell growth and survival.

Study 1: Anticancer Activity Assessment

A study evaluated the anticancer activity of a series of thiazole derivatives against a panel of human cancer cell lines. The results indicated that some derivatives exhibited GI50 values ranging from 0.20 to 2.58 µM, demonstrating their potential as therapeutic agents in oncology .

Study 2: Antiviral Efficacy

Another investigation focused on the antiviral properties of thiazole-based compounds, revealing that certain derivatives could significantly reduce viral load in infected cell cultures. The most promising candidates showed EC50 values below 100 µM against specific viral strains .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula for N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide is $C_{16}H_{15}N_{3}O_{4}S$. Its structure features a thiazole ring and a methoxyphenyl group, contributing to its biological activities. The compound can be represented by the following structural formula:$$\text{N 2 4 dimethoxyphenyl 2 2 thiophen 2 yl 1 3 thiazol 4 yl acetamide}$$

Antimicrobial Activity

Numerous studies have highlighted the antimicrobial potential of thiazole derivatives, including N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide. This compound has been tested against various bacteria and fungi, demonstrating moderate antibacterial activity. For instance:

• Minimum Inhibitory Concentration (MIC) : The compound exhibited MIC values ranging from 100 to 400 µg/ml against specific gram-positive and gram-negative bacteria, which is comparatively weaker than established antibiotics like chloramphenicol .

Anticancer Properties

The anticancer potential of this compound has been explored through its effects on various cancer cell lines. Notable findings include:

• Inhibition of Cancer Cell Proliferation : Studies have shown that derivatives of thiazole can inhibit the growth of cancer cell lines such as HT29 (colon cancer) and MDA-MB-231 (breast cancer). The mechanism involves cell cycle arrest at the G2/M phase and induction of apoptosis .

Cancer Cell Line	IC50 Value	Mechanism of Action
HT29	Varies	Cell cycle arrest and apoptosis
MDA-MB-231	Varies	Inhibition of fatty acid stimulation

Anti-inflammatory Effects

Thiazole derivatives have also been studied for their anti-inflammatory properties. The compound's ability to modulate inflammatory pathways makes it a candidate for developing therapeutic agents targeting inflammatory diseases.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the pharmacological properties of N-(2,4-dimethoxyphenyl)-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]acetamide. Modifications in the thiazole or phenyl groups can lead to variations in biological activity and potency.

Comparison with Similar Compounds

Compound A : 2-(2-Phenyl-1,3-thiazol-4-yl)-N-(thiophen-2-ylmethyl)acetamide (CAS: 851623-62-6)

• Structure : Differs in the acetamide substituent (thiophen-2-ylmethyl vs. 2,4-dimethoxyphenyl) and the thiazole substitution (phenyl at position 2 vs. thiophen-2-yl).
• Properties : Molecular formula C₁₆H₁₄N₂OS₂, melting point unrecorded. The phenyl-thiazole moiety enhances lipophilicity compared to the thiophene-thiazole hybrid in the target compound .

Compound B : N-(2-(2,3-Dimethoxyphenyl)-4-oxothiazolidin-3-yl)-2-(4-oxo-5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• Structure: Shares a thiophen-2-yl group but incorporates a thienopyrimidinone core instead of a thiazole. The 2,3-dimethoxyphenyl group differs in substitution pattern from the 2,4-dimethoxy analog.
• Properties : Molecular weight 528 g/mol, melting point 280–282°C. IR spectra confirm NH (3320 cm⁻¹) and C=O (1680 cm⁻¹) stretches .
• Activity: Exhibits anti-breast cancer activity (IC₅₀ = 3.2 μM), suggesting that the thiophene-thiazole/thienopyrimidine hybrid enhances cytotoxicity .

Dimethoxyphenyl-Substituted Acetamides

Compound C : 2-(6-Bromo-2-methoxy-1-naphthyl)-N-(2,4-dimethoxyphenyl)acetamide (CAS: 622816-62-0)

• Structure : Shares the 2,4-dimethoxyphenyl acetamide group but replaces the thiazole-thiophene unit with a bromonaphthyl moiety.
• Properties: Molecular formula C₂₁H₂₀BrNO₄. The bulky naphthyl group likely reduces solubility compared to the target compound’s planar thiazole ring .
• Activity: No biological data reported, but brominated aromatic systems are common in kinase inhibitors .

Compound D : N-(2,4-Dimethoxybenzyl)-2-(2-oxo-2H-chromen-3-yl)acetamide

• Structure : Features a 2,4-dimethoxybenzyl group instead of the 2,4-dimethoxyphenyl and a coumarin-derived acetamide side chain.
• Synthesis : Prepared via amide coupling (54% yield), with IR peaks at 1650 cm⁻¹ (C=O) and 1H NMR resonances for methoxy groups (δ 3.80–3.85 ppm) .
• Activity : Coumarin derivatives are associated with anticoagulant and anticancer effects, but the benzyl group may reduce metabolic stability compared to direct phenyl substitution .

Key Structural and Functional Insights

Feature	Target Compound	Compound A	Compound B	Compound C
Core Structure	Thiazole-thiophene	Thiazole-phenyl	Thienopyrimidine-thiophene	Bromonaphthyl
Acetamide Substituent	2,4-Dimethoxyphenyl	Thiophen-2-ylmethyl	2,3-Dimethoxyphenyl	2,4-Dimethoxyphenyl
Molecular Weight	~375 g/mol (estimated)	314.4 g/mol	528 g/mol	454.3 g/mol
Bioactivity	Not reported (predicted kinase inhibition)	Unreported	Anti-breast cancer	Unreported

• Electronic Effects : The electron-rich 2,4-dimethoxyphenyl group in the target compound may enhance binding to hydrophobic pockets in enzymes, while the thiophene-thiazole system enables π-π interactions with aromatic residues .
• Synthetic Accessibility : The target compound’s synthesis likely follows standard amide coupling protocols (as in ), with yields comparable to analogs (46–75%) .